Cas no 49642-48-0 (2,3-dimethylbutanal)

• Product Name: 2,3-dimethylbutanal
• CAS No: 49642-48-0
• MF: C₆H₁₂O
• MW: 100.158882141113
• CID: 3035861
• PubChem ID: 5289546
• Update Time: 2025-04-21

2,3-dimethylbutanal Chemical and Physical Properties

Names and Identifiers

• 2,3-dimethylbutanal
• 2,3-dimethylbutyraldehyde; (R,S)-2,3-dimethylbutanal; 2,3-dimethyl-butyraldehyde; inactive-2.3-dimethyl-butanal-(1); (+/-)-2,3-dimethyl-butyraldehyde; (+/-)-2,3-Dimethyl-butyraldehyd
• 49642-48-0
• DTXSID301313396
• (2R)-2,3-Dimethylbutanal
• AKUUEDVRXOZTBF-LURJTMIESA-N

• Inchi： 1S/C6H12O/c1-5(2)6(3)4-7/h4-6H,1-3H3/t6-/m0/s1
• InChI Key： AKUUEDVRXOZTBF-LURJTMIESA-N
• SMILES： O=C[C@H](C)C(C)C

Computed Properties

• Exact Mass: 100.08900
• Monoisotopic Mass: 100.088815002Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 57.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 1.47740